Cas no 190912-67-5 (4,4-Dimethoxy-2-phenylbutanenitrile)

• Product Name: 4,4-Dimethoxy-2-phenylbutanenitrile
• CAS No: 190912-67-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5063344
• Update Time: 2023-08-25

4,4-Dimethoxy-2-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethoxy-2-phenylbutanenitrile
• 4,4-Dimethoxy-2-phenylbutanenitrile

• Inchi： 1S/C12H15NO2/c1-14-12(15-2)8-11(9-13)10-6-4-3-5-7-10/h3-7,11-12H,8H2,1-2H3
• InChI Key： UTJQKOPFOXQGRT-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C#N)C1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2